![molecular formula C25H23Cl4N3O3S B297243 4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide](/img/structure/B297243.png)
4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide is a chemical compound with potential therapeutic applications. It belongs to the class of sulfonamide drugs and is known for its ability to inhibit certain enzymes and proteins in the body.
Mechanism of Action
The mechanism of action of 4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide involves the inhibition of certain enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. It also inhibits the activity of matrix metalloproteinases (MMPs), which are involved in tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to inhibit tumor growth and metastasis in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide in lab experiments is its ability to inhibit specific enzymes and proteins, which can help researchers better understand the mechanisms involved in certain diseases and conditions. However, a limitation of using this compound is its potential toxicity and side effects, which can complicate experiments and make it difficult to interpret results.
Future Directions
There are several future directions for research involving 4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide. One direction is to further study its potential therapeutic applications in diseases such as neuropathic pain and fibromyalgia. Another direction is to study its potential use in cancer therapy, particularly in combination with other drugs or therapies. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential toxicity and side effects.
Synthesis Methods
The synthesis of 4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide involves several steps. The starting material is 2,6-dichlorobenzyl chloride, which is reacted with sodium sulfite to form the corresponding sulfonate. This sulfonate is then reacted with 4-(3-chlorophenyl)piperazine to form the intermediate compound. The final step involves reacting the intermediate with 2-(4-chloro-2-oxoethyl)benzenesulfonamide to produce the target compound.
Scientific Research Applications
4-chloro-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}-N-(2,6-dichlorobenzyl)benzenesulfonamide has been studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory and analgesic effects, and has been studied as a potential treatment for neuropathic pain and fibromyalgia. It has also been studied for its potential use in cancer therapy, as it has been shown to inhibit certain enzymes and proteins involved in tumor growth and metastasis.
Properties
Molecular Formula |
C25H23Cl4N3O3S |
---|---|
Molecular Weight |
587.3 g/mol |
IUPAC Name |
4-chloro-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-N-[(2,6-dichlorophenyl)methyl]benzenesulfonamide |
InChI |
InChI=1S/C25H23Cl4N3O3S/c26-18-7-9-21(10-8-18)36(34,35)32(16-22-23(28)5-2-6-24(22)29)17-25(33)31-13-11-30(12-14-31)20-4-1-3-19(27)15-20/h1-10,15H,11-14,16-17H2 |
InChI Key |
FCLKRFJNVSMJEH-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CN(CC3=C(C=CC=C3Cl)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl |
Canonical SMILES |
C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CN(CC3=C(C=CC=C3Cl)Cl)S(=O)(=O)C4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.